Cas no 41631-62-3 ( )

  structure
  structure
Product Name: 
CAS No:41631-62-3
MF:C13H9NOS
MW:227.281661748886
CID:927175
PubChem ID:292693
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-phenyl-1,3-benzothiazol-2-one
    • 3-Phenylbenzothiazol-2(3H)-one
    • 2-Phenyl-2-benzothiazolinon
    • 3-phenyl-1,3-benzothiazol-2(3h)-one
    • 3-Phenyl-2(3H)-benzothiazolon
    • 3-Phenyl-2,3-dihydrobenzothiazol-2-on
    • 3-Phenyl-3H-benzothiazol-2-on
    • 3-phenyl-3H-benzothiazol-2-one
    • 3-phenylbenzothiazol-2-one
    • AC1L6IJC
    • AC1Q6HVA
    • AC1Q6MRD
    • CTK1D7067
    • NSC158618
    • SureCN6365907
    • 41631-62-3
    • DTXSID80303501
    • AKOS024323643
    • NSC-158618
    • 3-PHENYL-2(3H)-BENZOTHIAZOLONE
    • SCHEMBL6365907
    •  
    • Inchi: 1S/C13H9NOS/c15-13-14(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-13/h1-9H
    • InChI Key: BHPSZHMGNYEULP-UHFFFAOYSA-N
    • SMILES: S1C(N(C2C=CC=CC=2)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 227.04057
  • Monoisotopic Mass: 227.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 3.05220
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